2-Phenylpyrazolo[1,5-a]pyrimidine-3-acetic acid

• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol
• IUPAC Name: 2-(2-phenylpyrazolo[1,5-a]pyrimidin-3-yl)acetic acid
• InChI: InChI=1S/C14H11N3O2/c18-12(19)9-11-13(10-5-2-1-3-6-10)16-17-8-4-7-15-14(11)17/h1-8H,9H2,(H,18,19)
• InChI Key: QMOQBLBHFQRIHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CC=NC3=C2CC(=O)O

Description

2-Phenylpyrazolo[1,5-a]pyrimidine-3-acetic acid is a useful research compound. Its molecular formula is C14H11N3O2 and its molecular weight is 253.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 12.25 g (0.043 mole) of 2-phenylpyrazolo[1,5-a]pyrimidine-3-acetic acid ethyl ester in 100 ml of absolute ethanol was treated with 6.9 g (0.087 mole) of 50% sodium hydroxide and 35 ml of water and refluxed for 4 hours under a nitrogen atmosphere. The solvent was evaporated under reduced pressure and the residue was dissolved in water (100 ml). Acidification with glacial acetic acid produced a solid precipitate. The solid was collected by filtration to yield 10.8 g of crude product, mp 78°-90° C. Recrystallization from acetone-water, and then from toluene provided 8.25 g (75%) of product, mp 153°-156° C.